Preparation of 3-hydroxyquinolines from direct oxidation of dihydroquinolinium salts†
RSC Advances Pub Date: 2018-11-14 DOI: 10.1039/C8RA07940D
Abstract
A series of functionalized 3,4-dihydroquinolinium salts were prepared from the reaction of aryldiazonium salt with alkene in a nitrile solution. Further oxidation yielding either 3-hydroxyquinoline or quinoline products was investigated. A one-pot process from aryldiazonium salts, alkenes and nitriles leading to 3-hydroxyquinolines was also developed. Furthermore, an intramolecular trapping of an N-arylnitrilium ion with a vinyl group at the ortho position leading to 2-substituted quinolines was revealed.
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Journal Nameļ¼RSC Advances
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CAS no.: 147253-67-6
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CAS no.: 1596-13-0
